Cas no 68737-67-7 ((Z,Z)-()-(7-oleoyl-4-oxido-10-oxo-3,5,9-trioxa-4-phosphaheptacos-18-enyl)trimethylammonium 4-oxide)

• Product name: (Z,Z)-()-(7-oleoyl-4-oxido-10-oxo-3,5,9-trioxa-4-phosphaheptacos-18-enyl)trimethylammonium 4-oxide
• CAS No: 68737-67-7
• MF: C₄₄H₈₄NO₈P
• MW: 786.113435745239
• CID: 1735142
• PubChem ID: 6437081

(Z,Z)-()-(7-oleoyl-4-oxido-10-oxo-3,5,9-trioxa-4-phosphaheptacos-18-enyl)trimethylammonium 4-oxide Chemical and Physical Properties

Names and Identifiers

• (Z,Z)-()-(7-oleoyl-4-oxido-10-oxo-3,5,9-trioxa-4-phosphaheptacos-18-enyl)trimethylammonium 4-oxide
• (Z,Z)-(1)-(7-Oleoyl-4-oxido-10-oxo-3,5,9-trioxa-4-phosphaheptacos-18-enyl)trimethylammonium 4-oxide
• 2,3-bis[(9Z)-octadec-9-enoyloxy]propyl 2-(trimethylammonio)ethyl phosphate
• [14C]-Dioleoylphosphatidylcholine
• Phosphatidylcholines (egg)
• 3,5,9Trioxa4phosphaheptacos18en1aminium, 4hydroxyN,N,Ntrimethyl10oxo7(((9Z)1oxo9octadecenyl)oxy), hydroxide, inner salt, 4oxide, (18Z)
• Dioleoylphosphatidylcholine, DL-
• RAC-1,2-DIOLEOYLGLYCEROL-3-PHOSPHORYLCHOLINE
• DL-dioleoylphosphatidylcholine
• (Z,Z)4HydroxyN,N,Ntrimethyl10oxo7((1oxo9octadecenyl)oxy)3,5,9trioxa4phosphaheptacos18en1aminium, hydroxide, inner salt, 4oxide
• 56648-95-4
• DIOLEOYLGLYCERYLPHOSPHORYLCHOLINE
• Q26840970
• DIOLEOYLGLYCEROPHOSPHOCHOLINE
• 1,2-Docpc
• DIOLEOYLGLYCEROPHOSPHORYLCHOLINE
• 1,2-Dioleoylglycerol-3-phosphorylcholine
• 1,2DOCPC
• 1,2-Dioleoylglycerophosphocholine
• SCHEMBL1813826
• 1,2-Dioleoyl glycerophosphocholine
• 3,5,9-Trioxa-4-phosphaheptacos-18-en-1-aminium, 4-hydroxy-N,N,N-trimethyl-10-oxo-7-(((9Z)-1-oxo-9-octadecenyl)oxy)-, inner salt, 4-oxide, (18Z)-
• Dielaidoylphosphatidylcholine
• EINECS 272-114-0
• DB-226789
• 3,5,9-TRIOXA-4-PHOSPHAHEPTACOS-18-EN-1-AMINIUM, 4-HYDROXY-N,N,N-TRIMETHYL-10-OXO-7-((1-OXO-9-OCTADECENYL)OXY)-, HYDROXIDE, INNER SALT, 4-OXIDE, (Z,Z)-(+/-)-
• Dioleoyl phosphatidylcholine
• 10015-85-7
• SNKAWJBJQDLSFF-YEUCEMRASA-N
• 1,2-dioleoyl-sn-glycerol-3-ethylphosphocholine
• 1,2Dioleoyl glycerophosphocholine
• 2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl 2-(trimethylazaniumyl)ethyl phosphate
• Dielaidinoyl lecithin
• 1,2-Oleoyl-sn-glycero-3-phosphocholine
• 1,2-Oleoylphosphatidylcholine
• 1,2Oleoylsnglycero3phosphocholine
• dioleylphosphatidylcholine
• 1,2-Dioleoylglyceryl-3-phosphorylcholine
• UNII-EDS2L3ODLV
• EDS2L3ODLV
• Lecithindioleoyl
• (Z,Z)-4-Hydroxy-N,N,N-trimethyl-10-oxo-7-((1-oxo-9-octadecenyl)oxy)-3,5,9-trioxa-4-phosphaheptacos-18-en-1-aminium, hydroxide, inner salt, 4-oxide
• 3,5,9-TRIOXA-4-PHOSPHAHEPTACOS-18-EN-1-AMINIUM, 4-HYDROXY-N,N,N-TRIMETHYL-10-OXO-7-(((9Z)-1-OXO-9-OCTADECEN-1-YL)OXY)-, INNER SALT, 4-OXIDE, (18Z)-
• 68737-67-7
• DOPC, DL-
• 1,2Dioleoylglycerophosphocholine
• 2,3-Bis[(9z)-9-octadecenoyloxy]propyl 2-(trimethylammonio)ethyl phosphate
• 3,5,9-TRIOXA-4-PHOSPHAHEPTACOS-18-EN-1-AMINIUM, 4-HYDROXY-N,N,N-TRIMETHYL-10-OXO-7(((9Z)-1-OXO-9-OCTADECENYL)OXY)-, INNER SALT, 4-OXIDE, (18Z)-

• Inchi： InChI=1S/C44H84NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-43(46)50-40-42(41-52-54(48,49)51-39-38-45(3,4)5)53-44(47)37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h20-23,42H,6-19,24-41H2,1-5H3/b22-20-,23-21-
• InChI Key： SNKAWJBJQDLSFF-YEUCEMRASA-N
• SMILES： CCCCCCCCC=CCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCC=CCCCCCCCC

Computed Properties

• Exact Mass: 785.59345564g/mol
• Monoisotopic Mass: 785.59345564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 54
• Rotatable Bond Count: 42
• Complexity: 972
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.8
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 121.00000
• LogP: 12.79440